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Compound of Interest

Compound Name: DBCO-PEG3-NHS ester

Cat. No.: B15606567

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DBCO-PEG3-NHS ester is a heterobifunctional crosslinker that enables the conjugation of

molecules bearing a primary amine to molecules containing an azide group through copper-

free click chemistry. This reagent contains a DBCO (dibenzocyclooctyne) moiety for strain-

promoted alkyne-azide cycloaddition (SPAAC) and an NHS (N-hydroxysuccinimide) ester for

efficient reaction with primary amines. The hydrophilic polyethylene glycol (PEG) spacer

enhances solubility and reduces steric hindrance. These application notes provide detailed

protocols for the use of DBCO-PEG3-NHS ester in labeling reactions.

Chemical Properties and Reaction Mechanism
DBCO-PEG3-NHS ester facilitates a two-step conjugation process. First, the NHS ester reacts

with primary amines (e.g., on proteins, peptides, or other molecules) to form a stable amide

bond. This reaction is most efficient at a pH range of 7.2-8.5.[1] Subsequently, the DBCO group

can react with an azide-modified molecule via SPAAC, a bioorthogonal reaction that proceeds

rapidly at physiological temperatures without the need for a toxic copper catalyst.[2][3]
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Key Applications
Antibody-Drug Conjugate (ADC) Development: Used as a linker to attach cytotoxic drugs to

antibodies.[4][5][6]

PROTAC Synthesis: Employed as a linker in the synthesis of proteolysis-targeting chimeras.

[7]

Bioconjugation: Enables the labeling of proteins, peptides, and other biomolecules for

various applications, including imaging and diagnostics.[3][8]

Surface Modification: Used to functionalize surfaces with biomolecules.[3]

Experimental Protocols
Protocol 1: General Labeling of Proteins with DBCO-
PEG3-NHS Ester
This protocol outlines the general procedure for labeling a protein with DBCO-PEG3-NHS
ester.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, HEPES, Borate buffer)

DBCO-PEG3-NHS ester

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Desalting column or dialysis equipment for purification

Procedure:

Reagent Preparation:

Allow the vial of DBCO-PEG3-NHS ester to equilibrate to room temperature before

opening to prevent moisture condensation.[9]
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Immediately before use, prepare a stock solution of DBCO-PEG3-NHS ester in anhydrous

DMSO or DMF (e.g., 10 mM).[9] Stock solutions in anhydrous solvents can be stored for

several days at -20°C.[9]

Protein Preparation:

Dissolve the protein in an amine-free buffer (e.g., PBS, pH 7.4) at a known concentration.

Buffers containing primary amines like Tris or glycine should not be used as they will

compete with the labeling reaction.[9]

Labeling Reaction:

Add the DBCO-PEG3-NHS ester stock solution to the protein solution. The molar excess

of the NHS ester will depend on the protein concentration.

For protein concentrations > 5 mg/mL, use a 10-fold molar excess.[9]

For protein concentrations < 5 mg/mL, use a 20- to 50-fold molar excess.[9]

Incubate the reaction under the desired conditions (see Table 1 for guidance).

Quenching the Reaction:

Stop the reaction by adding a quenching buffer (e.g., Tris-HCl) to a final concentration of

50-100 mM.[9][10]

Incubate for 5 minutes at room temperature or 15 minutes on ice to ensure all unreacted

NHS ester is hydrolyzed.[9][10]

Purification:

Remove excess, unreacted DBCO-PEG3-NHS ester and byproducts using a desalting

column or dialysis.[11]

Data Summary: Incubation Conditions
The efficiency of the labeling reaction is influenced by both incubation time and temperature.

The following table summarizes recommended starting conditions. Optimization may be
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required for specific applications.

Temperature Incubation Time Notes

Room Temperature 30 minutes

A common starting point for

many protein labeling

experiments.[9][10]

4°C / On Ice 2 hours

Recommended for sensitive

proteins or to slow down the

hydrolysis of the NHS ester.[9]

[10]

Room Temperature 1-2 hours
A broader range suggested for

efficient conjugation.[11]

4°C
Overnight (approx. 10-12

hours)

Can be used to improve

labeling efficiency, particularly

for the subsequent click

reaction.[10]
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Caption: Experimental workflow for protein labeling with DBCO-PEG3-NHS ester.
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Reactants

Step 1: Amine Labeling

Reactants for Click Chemistry

Step 2: Click Chemistry
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Azide-Molecule
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Caption: Two-step conjugation using DBCO-PEG3-NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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